Cas no 168619-01-0 (Methyl 3-(pyrimidin-4-yl)benzoate)

• Product name: Methyl 3-(pyrimidin-4-yl)benzoate
• CAS No: 168619-01-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1025675
• PubChem ID: 18945467

Methyl 3-(pyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(pyrimidin-4-yl)benzoate
• 3-(4-pyrimidinyl)Benzoic acid methyl ester
• 3-(Pyrimidin-4-yl)benzoic acid
• 3-[4]pyridyl-p
• 3-pyridin-4-yl-benzoic acid methyl ester
• 3-pyrimidin-4-yl-benzoic acid methyl ester
• 4-(m-carbomethoxyphenyl)pyridine
• 4-pyridinepropanoic acid methyl ester
• AC1NP7HM
• ACMC-20mrv4
• BB 0222923
• CTK0F6712
• methyl 3-(4-pyridinyl)benzoate
• methyl 3-(4-pyridyl)benzoate
• methyl 3-(4-pyridyl)propanoate
• methyl 3-(pyridin-4-yl)benzoate
• methyl 3-(pyridin-4-yl)propanoate
• methyl 4-pyridinepropanoate
• SureCN3413155
• 3-(Pyrimidin-4-yl)benzoic acid methyl ester
• SCHEMBL4264588
• AKOS015919793
• A882161
• methyl 3-pyrimidin-4-ylbenzoate
• 168619-01-0
• Methyl3-(pyrimidin-4-yl)benzoate
• SB58268
• IUJPGEFKXSUZTK-UHFFFAOYSA-N
• Benzoic acid, 3-(4-pyrimidinyl)-, methyl ester
• DB-064693

• MDL： MFCD15143440
• Inchi： InChI=1S/C12H10N2O2/c1-16-12(15)10-4-2-3-9(7-10)11-5-6-13-8-14-11/h2-8H,1H3
• InChI Key： IUJPGEFKXSUZTK-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC(=C1)C2=NC=NC=C2

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.196
• PSA: 63.08